Cas no 1805182-94-8 (3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1805182-94-8
• MF: C₉H₄Cl₂F₅NO₂
• MW: 324.031578063965
• CID: 4845579
• Update Time: 2025-07-23

3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C9H4Cl2F5NO2/c10-1-3-5(7(11)18)17-2-4(8(12)13)6(3)19-9(14,15)16/h2,8H,1H2
• InChI Key： OMIMEJAKNJHIME-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)Cl)=NC=C(C(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

Introduction to 3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1805182-94-8) and Its Applications in Modern Chemical Biology

3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride, identified by the CAS number 1805182-94-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications in drug discovery and molecular synthesis. This compound belongs to the pyridine derivatives, a class of molecules widely recognized for their role in pharmaceuticals and agrochemicals. The presence of multiple functional groups, including a chloromethyl moiety, a difluoromethyl substituent, and a trifluoromethoxy group, alongside the acyl chloride functionality at the 2-pyridine position, makes it a valuable intermediate in synthetic chemistry.

The chloromethyl group (-CH₂Cl) is particularly noteworthy as it serves as a reactive handle for further functionalization through nucleophilic addition reactions. This property is exploited in the synthesis of more complex molecules, such as peptidomimetics and heterocyclic compounds. The difluoromethyl group (-CF₂-) is another key feature, known for its metabolic stability and electronic effects that can modulate the bioactivity of attached molecules. In contrast, the trifluoromethoxy group (-OCHF₃) introduces both lipophilicity and electronic tuning, making it a common choice in medicinal chemistry for improving pharmacokinetic profiles.

The acyl chloride functionality at the 2-pyridine position enhances the electrophilicity of the molecule, facilitating its use as an acylating agent in peptide coupling reactions and other condensation reactions. This makes 3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride a crucial building block in the synthesis of biologically active compounds. Recent advancements in synthetic methodologies have further highlighted its utility, particularly in the development of novel therapeutic agents targeting complex diseases.

In recent years, there has been growing interest in leveraging fluorinated pyridines for their unique physicochemical properties. Fluorine atoms can significantly influence the pharmacokinetic behavior of drugs by affecting solubility, permeability, and metabolic stability. For instance, studies have demonstrated that incorporating fluorinated substituents into small molecule inhibitors can enhance binding affinity to biological targets while minimizing off-target effects. The compound's structure aligns well with these trends, offering a promising scaffold for designing next-generation therapeutics.

One notable application of 3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride is in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their overactivity is often associated with pathological conditions. By modifying this pyridine derivative to target specific kinase domains, researchers have been able to develop potent inhibitors with improved selectivity and reduced toxicity. The acyl chloride group allows for facile introduction of additional pharmacophores, enabling fine-tuning of inhibitory activity.

The compound's potential extends beyond kinase inhibition; it has also been explored as a precursor in the synthesis of antiviral agents. Viruses often rely on host cellular machinery for replication, making kinase enzymes attractive targets for antiviral drug development. By designing molecules that disrupt viral replication pathways through kinase inhibition, scientists have uncovered novel strategies to combat viral infections. The structural versatility of 3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride makes it an ideal candidate for such endeavors.

Another emerging area where this compound shows promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by protein misfolding and aggregation, leading to neuronal dysfunction and death. Small molecule chaperones that can stabilize aberrant protein conformations have emerged as a viable therapeutic approach. The unique combination of functional groups in 3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride allows for the design of molecules capable of interacting with both amyloid-beta plaques and tau aggregates, offering a multifaceted strategy for neuroprotection.

The synthetic utility of this compound is further underscored by its compatibility with various reaction conditions commonly employed in medicinal chemistry labs. For example, it can be readily coupled with primary amines to form amides under mild conditions using catalytic amounts of acid or base. This reactivity makes it an excellent choice for library synthesis programs aimed at identifying novel bioactive compounds. Additionally, its stability under standard storage conditions ensures consistent performance across multiple synthetic protocols.

Recent research has also highlighted the role of fluorinated pyridines in modulating immune responses through their interaction with immune checkpoint proteins. Immune checkpoint inhibitors have revolutionized cancer immunotherapy by blocking inhibitory signals between tumor cells and immune cells. By incorporating fluorinated pyridines into these inhibitors, 3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride could potentially enhance binding affinity while reducing immunogenicity issues associated with certain fluorinated analogs.

The future prospects for this compound are bright, particularly as computational methods continue to advance our ability to predict molecular interactions with high accuracy. Machine learning models trained on large datasets can now suggest optimal modifications to enhance bioactivity before experimental validation becomes necessary. This predictive power will undoubtedly accelerate the development pipeline for new drugs derived from scaffolds like 3-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carbonyl chloride, making it an indispensable tool for medicinal chemists worldwide.